2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H14Cl2FNO2S/c1-22-15-6-5-10(17)7-14(15)20-16(21)9-23-8-11-12(18)3-2-4-13(11)19/h2-7H,8-9H2,1H3,(H,20,21)
• InChI Key: TVSZUXCREGBXDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C16H14Cl2FNO2S
• Molecular Weight: 374.3 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that regulates the flow of ions across cell membranes. Mutations in the CFTR gene can lead to cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems. CFTRinh-172 has been shown to be an effective tool for studying the function of CFTR and developing new therapies for cystic fibrosis.

Mechanism of Action

2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide binds to a specific site on the CFTR protein, known as the regulatory domain. This binding prevents the opening of the CFTR channel, thereby reducing the flow of chloride ions across the cell membrane. This inhibition of CFTR function has been shown to be reversible, making 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide a useful tool for studying the regulation of CFTR activity.
Biochemical and Physiological Effects:
2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has been shown to improve CFTR function in cells with certain mutations, leading to increased chloride ion transport across the cell membrane. This can improve the hydration of airway surfaces and reduce inflammation in the lungs of animal models of cystic fibrosis. 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has also been shown to have anti-inflammatory effects in other tissues, such as the colon and pancreas.

Advantages and Limitations for Lab Experiments

2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has several advantages as a tool for studying CFTR function and developing new therapies for cystic fibrosis. It is a small molecule that can be easily synthesized and modified, allowing for the development of new analogs with improved properties. 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide is also reversible, allowing for the study of CFTR regulation in real-time. However, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has limitations as well. It is not effective in cells with certain CFTR mutations, and its effects on CFTR function may be influenced by other factors such as pH and membrane potential.

Future Directions

There are many potential future directions for research on 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide and its applications in cystic fibrosis. One area of focus is the development of new analogs with improved properties, such as increased potency and selectivity. Another area of interest is the use of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide in combination with other drugs to improve CFTR function in patients with cystic fibrosis. Additionally, 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide may have applications in other diseases where CFTR dysfunction is implicated, such as chronic obstructive pulmonary disease (COPD) and bronchiectasis.

Synthesis Methods

2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide can be synthesized using a multi-step process involving the reaction of 2-chloro-6-fluorobenzyl chloride with sodium sulfide to form 2-chloro-6-fluorobenzylthiol. This intermediate is then reacted with 5-chloro-2-methoxyphenylacetic acid to form 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide. The synthesis process has been optimized to produce high yields of pure 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in cystic fibrosis. It has been shown to improve CFTR function in cells with certain mutations, and to reduce inflammation in the lungs of animal models of cystic fibrosis. 2-[(2-chloro-6-fluorobenzyl)thio]-N-(5-chloro-2-methoxyphenyl)acetamide has also been used as a tool for studying the function of CFTR in various cell types and tissues. It has been used in high-throughput screening assays to identify new compounds that may be effective in treating cystic fibrosis.